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Compound of Interest

Compound Name: SPX-101
CAS No.: 2219362-20-4
Cat. No.: B610958
Get Quote
. J

To ensure the safe and proper disposal of the substance identified as SPX-101, it is imperative
to first correctly identify the compound. Initial research indicates that "SPX-101" may refer to at
least two distinct investigational therapeutic agents. The appropriate disposal procedures are

entirely dependent on the specific chemical and biological nature of the substance in question.

The two potential candidates for SPX-101 are:

o A peptide mimetic developed for the treatment of cystic fibrosis. This compound works by
targeting the epithelial sodium channel (ENaC). Its molecular formula is C53H90N14016.[1]

[21(31[4]

o A monoclonal antibody developed as a potential cancer therapeutic that targets claudin18.2.

[5]

The disposal requirements for a peptide and a monoclonal antibody will differ significantly. To
provide accurate and safe disposal guidance, please clarify which of these substances you are
working with. Specifically, providing the following information would be beneficial:

e The therapeutic area of your research (e.g., cystic fibrosis, oncology).
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e The CAS number of the compound, if available.

e Any other identifiers provided by the manufacturer or in your laboratory documentation.

Once the exact identity of your SPX-101 is confirmed, detailed and accurate disposal
procedures can be provided. In the absence of this clarification, offering specific disposal
instructions would be unsafe and could lead to improper handling of hazardous materials.

As a general principle for any laboratory chemical, if a specific Safety Data Sheet (SDS) is not
available, it is best practice to treat the substance as hazardous waste. This involves:

e Segregation: Keep the waste separate from other chemical waste streams.

o Labeling: Clearly label the waste container with the name of the substance and any known
hazard information.

o Containment: Use a sealed, leak-proof container appropriate for the physical form of the
waste (solid or liquid).

o Consultation: Contact your institution's Environmental Health and Safety (EHS) department
for guidance on disposal procedures for investigational compounds.

Below is a logical workflow for handling unidentified research compounds for disposal.

Caption: Logical workflow for determining the proper disposal procedure for SPX-101.

Awaiting your clarification to provide precise and actionable guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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